(3R,4S)-4-(2-hydroxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylate
CAS No.:
Cat. No.: VC16554888
Molecular Formula: C16H20NO5-
Molecular Weight: 306.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C16H20NO5- |
|---|---|
| Molecular Weight | 306.33 g/mol |
| IUPAC Name | (3R,4S)-4-(2-hydroxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylate |
| Standard InChI | InChI=1S/C16H21NO5/c1-16(2,3)22-15(21)17-8-11(12(9-17)14(19)20)10-6-4-5-7-13(10)18/h4-7,11-12,18H,8-9H2,1-3H3,(H,19,20)/p-1/t11-,12+/m1/s1 |
| Standard InChI Key | VECUECZTEIEWQB-NEPJUHHUSA-M |
| Isomeric SMILES | CC(C)(C)OC(=O)N1C[C@@H]([C@H](C1)C(=O)[O-])C2=CC=CC=C2O |
| Canonical SMILES | CC(C)(C)OC(=O)N1CC(C(C1)C(=O)[O-])C2=CC=CC=C2O |
Introduction
Structural and Stereochemical Features
Molecular Architecture
The compound’s IUPAC name, (3R,4S)-4-(2-hydroxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylate, delineates its critical substituents:
-
Pyrrolidine Core: A five-membered saturated ring with nitrogen at position 1, providing a rigid scaffold for functionalization .
-
2-Hydroxyphenyl Group: An aromatic ring substituted with a hydroxyl group at the ortho position, conferring potential hydrogen-bonding capabilities .
-
Boc Protecting Group: The tert-butoxycarbonyl moiety at position 1 stabilizes the amine during synthesis, a common strategy in peptide chemistry .
-
Carboxylate Ester: A methyl ester at position 3 enhances solubility and facilitates further derivatization .
The stereochemistry (3R,4S) is critical for biological activity, as enantiomeric purity often dictates pharmacological efficacy . The isomeric SMILES string, CC(C)(C)OC(=O)N1C[C@@H]([C@H](C1)C(=O)[O-])C2=CC=CC=C2O, confirms the absolute configuration.
Table 1: Key Molecular Data
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₁₆H₂₀NO₅⁻ | |
| Molecular Weight | 306.33 g/mol | |
| CAS Number | Not explicitly provided | - |
| IUPAC Name | (3R,4S)-4-(2-hydroxyphenyl)... | |
| Stereochemistry | 3R,4S | |
| Canonical SMILES | CC(C)(C)OC(=O)N1CC(C(C1)... |
Synthesis and Manufacturing
Table 2: Comparative Synthesis Conditions for Analogous Compounds
| Compound | Protecting Group | Key Reagents | Yield | Source |
|---|---|---|---|---|
| Methyl 1-Boc-pyrrolidine-3-carboxylate | Boc | Boc₂O, DMAP, CH₂Cl₂ | 85% | |
| trans-1-Boc-4-(3-hydroxyphenyl)... | Boc | Pd(PPh₃)₄, K₂CO₃ | 72% |
Challenges in synthesis include maintaining stereochemical integrity during functionalization, necessitating chiral catalysts or enantiomerically pure starting materials .
Applications in Research and Industry
Pharmaceutical Development
-
Intermediate Synthesis: The compound’s stereochemistry and protecting groups make it a precursor for chiral drugs, reducing racemization risks .
-
Peptidomimetics: The pyrrolidine scaffold mimics proline residues in peptides, aiding in the design of protease-resistant therapeutics .
Material Science
Functionalized pyrrolidines contribute to ionic liquids or polymers, where the hydroxyl and carboxylate groups enhance ionic conductivity .
Table 3: Industrial Applications of Analogous Compounds
| Compound | Application | Industry | Source |
|---|---|---|---|
| Methyl pyrrolidine-3-carboxylate HCl | Agrochemical synthesis | Agriculture | |
| Ethyl (S)-pyrrolidine-3-carboxylate HCl | Chiral catalyst preparation | Organic Chemistry |
Challenges and Future Directions
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume